![molecular formula C10H15NO4S B6318618 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97% CAS No. 39031-11-3](/img/structure/B6318618.png)
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol” is a chemical compound with the molecular formula C10H15NO4S . It has an average mass of 245.295 Da and a monoisotopic mass of 245.072174 Da .
Molecular Structure Analysis
The molecular structure of “2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol” consists of a propanediol backbone with a 4-(methylsulfonyl)phenyl group and an amino group attached .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol” include a molecular weight of 245.3 .Scientific Research Applications
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of novel organic compounds, as a catalyst in the synthesis of organic compounds, and as a reactant in the synthesis of organic compounds. It has also been used as a substrate in enzymatic reactions and as a ligand in protein-ligand interactions.
Mechanism of Action
Target of Action
The compound 2-amino-1-(4-methylsulfonylphenyl)-1,3-propanediol, also known as UNII-NKG5LA5O5L, primarily targets the muscarinic acetylcholine receptor , particularly the M3 subtype . This receptor is abundant in the airway smooth muscle and plays a crucial role in controlling airway maintenance .
Mode of Action
UNII-NKG5LA5O5L is a long-acting muscarinic antagonist . It inhibits the binding of acetylcholine to the M3 muscarinic receptor, thereby preventing bronchoconstriction . This results in the opening up of the airways, providing relief from symptoms of chronic obstructive pulmonary disease (COPD) .
Biochemical Pathways
The primary biochemical pathway affected by UNII-NKG5LA5O5L is the parasympathetic nervous system in the airways . By blocking the M3 muscarinic receptor, this compound inhibits the action of acetylcholine, a neurotransmitter that causes bronchoconstriction . This leads to bronchodilation, improving airflow in patients with COPD .
Pharmacokinetics
As a long-acting muscarinic antagonist, it is expected to have a prolonged duration of action .
Result of Action
The primary result of UNII-NKG5LA5O5L’s action is the relief of airflow obstruction in patients with COPD . By inhibiting bronchoconstriction, it improves airflow and reduces symptoms such as shortness of breath and cough .
Advantages and Limitations for Lab Experiments
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97% has a number of advantages for use in laboratory experiments. It is a versatile compound that can be used in a variety of reactions, and it is relatively easy to synthesize. It also has a high purity of 97%. However, there are some limitations to its use. It is a relatively expensive compound, and it is also toxic and should be handled with care.
Future Directions
There are a number of potential future directions for research on 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97%. These include further investigation into its biochemical and physiological effects, its potential use as a drug or therapeutic agent, and its use in the synthesis of novel organic compounds. Additionally, further research could be conducted on its use as a catalyst, substrate, or ligand in various laboratory experiments.
Synthesis Methods
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol, 97% is synthesized via the reaction of 2-amino-1-phenylethanol and methylsulfonyl chloride in the presence of an acid catalyst. The reaction is typically carried out in an anhydrous solvent such as dichloromethane or toluene. The reaction is typically completed in less than an hour and yields a product with a purity of 97%.
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes and proteins, potentially influencing biochemical reactions .
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is important to consider the compound’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Metabolic Pathways
Future studies could focus on identifying any enzymes or cofactors that this compound interacts with, as well as any effects on metabolic flux or metabolite levels .
Subcellular Localization
Future studies could focus on identifying any targeting signals or post-translational modifications that direct this compound to specific compartments or organelles .
properties
IUPAC Name |
2-amino-1-(4-methylsulfonylphenyl)propane-1,3-diol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15NO4S/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12/h2-5,9-10,12-13H,6,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIAZEFCFQFQJLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(C(CO)N)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60866200 |
Source
|
Record name | 2-Amino-1-[4-(methanesulfonyl)phenyl]propane-1,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60866200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39031-11-3 |
Source
|
Record name | 2-Amino-1-(4-(methylsulfonyl)phenyl)propane-1,3-diol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039031113 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.